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Disclaimer: The following information is provided for research, scientific, and drug development

professionals. It is assumed that "RA-2" refers to Radium-226 (²²⁶Ra), a highly radioactive

isotope. All personnel handling this material must receive comprehensive training from their

institution's Radiation Safety Officer (RSO) and adhere to all applicable local, state, and federal

regulations. This document serves as a guide and is not a substitute for institutional protocols

and regulatory requirements.

Hazard Identification and Immediate Safety
Measures
Radium-226 is a significant radiological hazard, primarily due to its emission of alpha particles

and gamma radiation. Its decay product, Radon-222 (²²²Rn), is a radioactive gas that poses a

serious inhalation risk.[1][2]

Key Hazards:

External Hazard: Gamma radiation can pose an external exposure risk. Solid sources

generally present a lower external hazard, but decay products can increase this risk.[1]

Internal Hazard: Ingestion or inhalation of Radium-226 particles can lead to significant

internal radiation exposure.[2] Radium is chemically similar to calcium and can accumulate in

bones.[2]
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Inhalation Hazard: The decay of Radium-226 produces Radon-222 gas, which, if inhaled,

can increase the risk of lung cancer.[1][2]

Emergency First Aid:

Skin Contact: Immediately wash the affected area with soap and water. Blot the skin dry; do

not scrub, as this can damage the skin.[1]

Inhalation or Ingestion: Move the individual to a source of fresh air. Seek immediate medical

attention and contact your institution's RSO.[1]

Personal Protective Equipment (PPE)
The minimum required PPE for handling Radium-226 should always be worn.

PPE Item Specification Purpose

Gloves
Disposable nitrile or latex

gloves.
To prevent skin contamination.

Lab Coat Standard laboratory coat.
To protect clothing and skin

from contamination.

Eye Protection
Safety glasses with side

shields or goggles.

To protect eyes from splashes

of liquid sources.

Dosimetry Body and ring badges.
To monitor occupational

radiation exposure.[3]

For emergency situations such as spills or fires, a self-contained breathing apparatus (SCBA)

may be necessary to prevent the inhalation of airborne radioactive particles or Radon gas.[1]

Handling and Storage Procedures
All handling of Radium-226 must be performed in designated and approved areas.

Handling Protocol:
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Training: Ensure all personnel have completed institutional radiation safety training before

handling Radium-226.[1]

Controlled Area: All work with unsealed or liquid/gaseous forms of Radium-226 must be

conducted within a HEPA-filtered fume hood to control for Radon gas and prevent

contamination.[1]

Minimize Exposure: Follow the principles of ALARA (As Low As Reasonably Achievable):

Time: Minimize the time spent in proximity to the radioactive source.

Distance: Maximize the distance from the radioactive source.

Shielding: Use appropriate shielding at all times.

Indirect Handling: Use tongs or other remote handling tools to avoid direct contact with the

source.[3]

Monitoring: A radiation survey meter, such as a Geiger-Mueller (GM) detector with a pancake

probe, should be operational in the work area to monitor for contamination during and after

handling.[3][4]

No Personal Items: Do not bring food, beverages, or personal items into the designated

handling area.[1]

Storage Protocol:

Approved Location: Store Radium-226 in a designated, secure, and properly labeled area

approved by the RSO.[1]

Shielding: The storage container must be appropriately shielded. Lead is an effective

shielding material for the gamma radiation emitted by Radium-226 and its decay products.

Ventilation: The storage area should be well-ventilated to prevent the accumulation of Radon

gas.[1]

Inventory: Maintain a meticulous inventory of all Radium-226 sources, including receipt, use,

and disposal records.
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Shielding Requirements for Radium-226

Form Lead Shielding

Tubes and Applicators At least 5 cm of lead per 100 mg of radium.[3]

Radium Solutions (0.5 g source) 15 cm of lead.[3]

Radium Solutions (2 g source) 30 cm of lead.[3]

Decontamination and Spill Response
Routine Decontamination:

At the end of each work session, decontaminate the work area.

Perform wipe tests to check for removable contamination.

Monitor all items and waste before removal from the controlled area.

Spill Response Protocol:

Alert: Immediately notify all personnel in the vicinity of the spill.

Isolate: Secure the area to prevent the spread of contamination.[1]

Contain: If possible and safe to do so, use absorbent materials to contain liquid spills.

Evacuate: Evacuate the immediate area.

Notify: Contact the institutional Radiation Safety Officer immediately.[1]

Decontaminate: Decontamination procedures should only be carried out by trained

personnel under the direction of the RSO.

Disposal Plan
Radioactive waste containing Radium-226 must not be disposed of as regular trash.[1]

Disposal Workflow:
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Segregation: Segregate radioactive waste from other waste streams at the point of

generation.

Labeling: All radioactive waste containers must be clearly labeled with the radiation symbol,

the isotope (Radium-226), the activity level, and the date.

Shielding: Waste containers should be shielded as necessary to keep radiation exposure to

personnel ALARA.[3]

Collection: Contact the institutional Environmental Health and Safety or Radiation Safety

office for collection and disposal of radioactive waste.

Documentation: All disposals must be documented in the laboratory's radioactive material

inventory.

Disposal must be in accordance with federal regulations, such as those outlined in 10 CFR Part

20, and any state or local requirements.
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Caption: Workflow for the safe handling and disposal of Radium-226.
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Caption: Immediate response plan for a Radium-226 spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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